Cas no 755-42-0 ((2,2,3,3,4,4,4-heptafluorobutyl)(methyl)amine)

• Product Name: (2,2,3,3,4,4,4-heptafluorobutyl)(methyl)amine
• CAS No: 755-42-0
• MF: C₅H₆F₇N
• MW: 213.096665859222
• MDL: MFCD22053634
• CID: 539355
• PubChem ID: 19711031
• Update Time: 2025-04-19

(2,2,3,3,4,4,4-heptafluorobutyl)(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, 2,2,3,3,4,4,4-heptafluoro-N-methyl-
• 2,2,3,3,4,4,4-heptafluoro-N-methylbutan-1-amine
• (2,2,3,3,4,4,4-heptafluorobutyl)(methyl)amine
• SCHEMBL5523325
• 755-42-0
• DTXSID10599394
• NS00109179
• EN300-1931779

• MDL： MFCD22053634
• Inchi： 1S/C5H6F7N/c1-13-2-3(6,7)4(8,9)5(10,11)12/h13H,2H2,1H3
• InChI Key： XODUVTJXUOOAKV-UHFFFAOYSA-N
• SMILES： FC(CNC)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 213.03888
• Monoisotopic Mass: 213.03884633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03